N-(4-amino-2-((2-((5-ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H21N7O5S2/c1-4-13-25-26-19(33-13)21-12(27)8-32-18-23-15(20)14(17(29)24-18)22-16(28)9-5-6-10(30-2)11(7-9)31-3/h5-7H,4,8H2,1-3H3,(H,22,28)(H,21,26,27)(H3,20,23,24,29)
• InChI Key: NRWBVAWFJFUUMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)OC)OC)N
• Molecular Formula: C19H21N7O5S2
• Molecular Weight: 491.5 g/mol

Description

The compound contains several functional groups and heterocyclic rings, including a 1,3,4-thiadiazole ring and a pyrimidine ring. Compounds containing these rings are often studied for their broad spectrum of pharmacological activities.

Scientific Research Applications

Antimicrobial Agents

. Derivatives of this scaffold have been studied for their potential as lead compounds in drug development, particularly due to their broad spectrum of antibacterial and antifungal activities. This compound could be explored for its efficacy against resistant strains of bacteria and fungi, contributing to the development of new antimicrobial medications.

Drug Synthesis and Design

. This application is crucial in medicinal chemistry, where the compound could be used as a starting point for the synthesis of drugs with improved efficacy and reduced side effects.

Agricultural Chemicals

. The subject compound could be investigated for its utility in protecting crops from pests and diseases, which is vital for ensuring food security and agricultural productivity.

Antitubercular Activity

. With tuberculosis remaining a major global health challenge, especially with the emergence of multidrug-resistant strains, the compound could be part of research efforts aimed at discovering new antitubercular agents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures have been studied for their antimicrobial activity.

Future Directions

Given the compound’s complex structure and the pharmacological potential of its structural components, it could be an interesting subject for future research. Studies could explore its synthesis, properties, and potential biological activities.